4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
Overview
Description
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (4-Cl-TfBzSC) is a sulfonyl chloride compound that has a wide range of applications in the field of organic synthesis. It is a highly versatile reagent and is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic intermediates. It has been extensively studied for its chemical and physical properties, as well as its biological activity.
Scientific Research Applications
Friedel-Crafts Sulfonylation
One significant application is in the Friedel-Crafts sulfonylation reactions. These reactions utilize 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride as a reagent in unconventional media, such as 1-butyl-3-methylimidazolium chloroaluminate ionic liquids, to achieve high yields of diaryl sulfones under ambient conditions. This showcases its effectiveness in enhancing the reactivity of substrates, thus broadening the scope of sulfonylation applications in organic synthesis (S. Nara, J. Harjani, M. Salunkhe, 2001).
Structural and Electronic Characterization
The compound also serves as a precursor in synthesizing sulfonamide compounds, such as 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, which are characterized and analyzed using advanced techniques like X-ray diffraction, NBO, and HOMO-LUMO analysis. This highlights its role in the development of compounds with potential electronic applications (K. Sarojini, H. Krishnan, C. C. Kanakam, S. Muthu, 2012).
Photoredox-Catalyzed Transformations
Additionally, it is instrumental in photoredox-catalyzed transformations, particularly in the one-step formation of sultones from α,ω-alkenols. This application demonstrates its utility in synthesizing fluorinated sultones, which are valuable in electrolyte additives and drug synthesis, showcasing the compound's contribution to both materials science and medicinal chemistry (Thomas Rawner et al., 2016).
Chlorination and Oxidation Reactions
This compound is also used in chlorination and oxidation reactions, demonstrating its versatility in introducing various functional groups and facilitating the synthesis of complex organic molecules with specific properties (S. D. Moshchitskii et al., 1972).
Properties
IUPAC Name |
4-chloro-2-(trifluoromethyl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F3O2S/c8-4-1-2-6(15(9,13)14)5(3-4)7(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQKPVVIVMURTDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(F)(F)F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395419 |
Source
|
| Record name | 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54090-42-5 |
Source
|
| Record name | 4-Chloro-2-(trifluoromethyl)benzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54090-42-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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